Cas no 1261470-75-0 (3-Bromo-4-(bromomethyl)aniline)

• Product Name: 3-Bromo-4-(bromomethyl)aniline
• CAS No: 1261470-75-0
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• CID: 4990198
• Update Time: 2025-06-14

3-Bromo-4-(bromomethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromobenzyl bromide
• 3-BROMO-4-(BROMOMETHYL)ANILINE
• 3-Bromo-4-(bromomethyl)aniline

• Inchi： 1S/C7H7Br2N/c8-4-5-1-2-6(10)3-7(5)9/h1-3H,4,10H2
• InChI Key： GLTJLYIDOREVOG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CBr)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 3-Bromo-4-(bromomethyl)aniline

Comprehensive Overview of 3-Bromo-4-(bromomethyl)aniline (CAS No. 1261470-75-0): Properties, Applications, and Industry Insights

3-Bromo-4-(bromomethyl)aniline (CAS No. 1261470-75-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique brominated aromatic structure. This compound serves as a critical building block in synthesizing complex molecules, particularly in drug discovery and material science. Its molecular formula, C₇H₇Br₂N, highlights the presence of two reactive bromine atoms, enabling versatile cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in 3-Bromo-4-(bromomethyl)aniline. Researchers frequently search for "high-yield synthesis methods for brominated anilines" or "sustainable halogenation techniques," reflecting demand for eco-friendly production. The compound’s electron-deficient aromatic ring makes it valuable for designing fluorescence probes and OLED materials, aligning with advancements in optoelectronics.

From a safety and handling perspective, 3-Bromo-4-(bromomethyl)aniline requires standard precautions for air-sensitive reagents. Its stability under inert atmospheres and compatibility with Pd-catalyzed reactions are frequently cited in patent literature. Analytical techniques like HPLC and NMR are essential for purity verification, addressing common queries such as "how to characterize brominated aniline derivatives."

The compound’s role in peptide modification and bioconjugation is another hot topic. With rising interest in targeted drug delivery, its amine group offers a handle for linker chemistry. This aligns with searches for "site-specific protein labeling" or "bifunctional crosslinkers," underscoring its relevance in biopharmaceuticals.

In summary, 3-Bromo-4-(bromomethyl)aniline (CAS No. 1261470-75-0) bridges multiple disciplines—from medicinal chemistry to advanced materials. Its dual functionality and compatibility with modern catalytic systems position it as a compound of enduring industrial significance.